Cas no 2238852-59-8 (Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)- )
Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)-
-
- Inchi: 1S/C15H17N3O2S.ClH/c1-11(16)15(19)17-13-7-5-12(6-8-13)10-21-14-4-2-3-9-18(14)20;/h2-9,11H,10,16H2,1H3,(H,17,19);1H/t11-;/m0./s1
- InChI Key: UIQSYTGEHJJCOD-MERQFXBCSA-N
- SMILES: S(C1C=CC=C[N+]=1[O-])CC1C=CC(NC(=O)[C@@H](N)C)=CC=1.Cl
Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | AS175458-0.25 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 0.25 g |
$57.00 | 2023-01-05 | ||
| Biosynth | AS175458-0.5 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 0.5 g |
$109.15 | 2023-01-05 | ||
| Biosynth | AS175458-1 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 1g |
$195.32 | 2023-01-05 | ||
| Biosynth | AS175458-2.5 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 2.5 g |
$375.10 | 2023-01-05 | ||
| Biosynth | Z-4001_P00-0.25 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 0.25 g |
$47.49 | 2022-12-28 | ||
| Biosynth | Z-4001_P00-0.5 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 0.5 g |
$90.95 | 2022-12-28 | ||
| Biosynth | Z-4001_P00-1 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 1g |
$162.69 | 2022-12-28 | ||
| Biosynth | Z-4001_P00-2.5 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 2.5 g |
$312.50 | 2022-12-28 | ||
| Biosynth | Z-4001_P00-5 g |
STAADIUM(TM) PeptiZide L-Ala |
2238852-59-8 | 5g |
$473.90 | 2022-12-28 |
Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)-
Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)-
The compound with CAS No 223885-59-8, commonly referred to as Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)-, is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex molecular structure, which includes a propanamide backbone, an amino group, and a substituted phenyl ring with a thioether moiety derived from a pyridine derivative.
Recent studies have highlighted the potential of this compound in drug development due to its unique pharmacological properties. Researchers have demonstrated that the (S)-enantiomer of this compound exhibits superior bioavailability and efficacy compared to its (R)-counterpart. This stereochemical specificity is crucial in modern drug design, where the three-dimensional arrangement of atoms can significantly influence the molecule's interaction with biological targets.
The synthesis of Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)- involves a multi-step process that combines principles from organic chemistry and asymmetric catalysis. Key steps include the formation of the thioether linkage via a nucleophilic substitution reaction and the subsequent amide bond formation under controlled conditions. The use of chiral auxiliaries has been instrumental in achieving high enantiomeric excess during the synthesis.
In terms of pharmacology, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate specific neurotransmitter systems makes it a potential candidate for therapeutic intervention. Additionally, recent research has explored its role as a building block in the construction of advanced materials with tailored electronic properties.
The structural integrity of this compound is further enhanced by the presence of electron-withdrawing groups such as the pyridine-thione moiety, which contributes to its stability and reactivity. Computational studies have revealed that these groups play a critical role in determining the molecule's electronic configuration and reactivity towards various biological targets.
From an industrial perspective, the production of Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)- requires state-of-the-art facilities and rigorous quality control measures to ensure consistency and purity. The compound's hydrochloride salt form is particularly advantageous for formulation purposes due to its enhanced solubility and stability under physiological conditions.
Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions with biological systems. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to provide deeper insights into its binding modes and pharmacokinetic profiles.
In conclusion, Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)- represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its intricate structure, coupled with its unique pharmacological properties, positions it as a key player in future advancements in drug discovery and materials science.
2238852-59-8 (Propanamide, 2-amino-N-[4-[[(1-oxido-2-pyridinyl)thio]methyl]phenyl]-, hydrochloride (1:1), (2S)- ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)